Cas no 94396-09-5 (Iristectorin B)

• Product Name: Iristectorin B
• CAS No: 94396-09-5
• MF: C₂₃H₂₄O₁₂
• MW: 492.429468154907
• CID: 2356457
• Update Time: 2024-10-25

Iristectorin B Chemical and Physical Properties

Names and Identifiers

• Save3DZoom 5-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4-oxo-4H-chromen-7-yl β-D-glucopyranoside
• Iristectorin B
• 7-(beta-D-Glucopyranosyloxy)-5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one
• Iristectorigenin A 7-glucoside
• 5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 5-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy
• 5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 7-(β-D-Glucopyranosyloxy)-5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one (ACI)
• D
• Iristectrigenin A 7-glucoside

• Inchi： 1S/C23H24O12/c1-31-12-5-9(3-4-11(12)25)10-8-33-13-6-14(22(32-2)19(28)16(13)17(10)26)34-23-21(30)20(29)18(27)15(7-24)35-23/h3-6,8,15,18,20-21,23-25,27-30H,7H2,1-2H3/t15-,18-,20+,21-,23-/m1/s1
• InChI Key： XVNKSNSGLVWSFS-ZTATXHNCSA-N
• SMILES： O=C1C(C2C=CC(O)=C(OC)C=2)=COC2C=C(C(=C(C1=2)O)OC)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 492.12677620 g/mol
• Monoisotopic Mass: 492.12677620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 185
• Molecular Weight: 492.4

Experimental Properties

• Density: 1.582±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Flavonoids